Cas no 2171819-82-0 (4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)-3-methylbutanoic acid)

• Product Name: 4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)-3-methylbutanoic acid
• CAS No: 2171819-82-0
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6493409
• PubChem ID: 165543023
• Update Time: 2025-05-19

4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)-3-methylbutanoic acid
• 4-({4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}formamido)-3-methylbutanoic acid
• EN300-1483572
• 2171819-82-0

• Inchi： 1S/C28H28N2O5/c1-18(14-26(31)32)15-29-27(33)20-12-10-19(11-13-20)16-30-28(34)35-17-25-23-8-4-2-6-21(23)22-7-3-5-9-24(22)25/h2-13,18,25H,14-17H2,1H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： GWTCPJNYRBRKQF-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CC(=CC=1)C(NCC(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)-3-methylbutanoic acid

Introduction to 4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)-3-methylbutanoic Acid (CAS No. 2171819-82-0)

4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)-3-methylbutanoic acid, identified by its CAS number 2171819-82-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, which includes a fluoren-9-yl moiety, a methoxycarbonyl group, an amino group, and a formamido moiety. These components contribute to the compound's unique chemical properties and biological interactions. The presence of the fluoren-9-yl group, in particular, is noteworthy as fluorene derivatives are known for their stability and ability to interact with biological targets in a specific manner.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structure of 4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)-3-methylbutanoic acid suggests that it may have the potential to interact with multiple targets, making it a valuable candidate for further investigation.

One of the most compelling aspects of this compound is its potential role in drug discovery. The combination of the fluoren-9-yl and methoxycarbonyl groups provides a framework that can be modified to enhance binding affinity and selectivity towards specific biological receptors. This flexibility is crucial for developing drugs that can effectively target disease-causing pathways without off-target effects.

The formamido moiety in the compound's structure also plays a significant role in its biological activity. Formamides are known to be important pharmacophores in many active pharmaceutical ingredients (APIs), and their presence in this compound suggests that it may exhibit properties such as protease inhibition or interaction with transcription factors. These interactions could be exploited to develop treatments for conditions like cancer, inflammation, and neurodegenerative diseases.

Recent studies have begun to explore the potential applications of this compound in various therapeutic areas. For instance, researchers have investigated its interactions with enzymes involved in metabolic pathways, suggesting that it could be used to develop treatments for metabolic disorders. Additionally, its ability to modulate signaling pathways has led to interest in its potential as an anti-inflammatory agent.

The synthesis of 4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)-3-methylbutanoic acid is a complex process that requires careful optimization to ensure high yield and purity. The synthesis typically involves multiple steps, including the introduction of the fluorene ring, the installation of the methoxycarbonyl group, and the formation of the formamido linkage. Each step must be carefully controlled to avoid side reactions and ensure the desired product is obtained.

In terms of pharmacokinetic properties, this compound exhibits interesting characteristics that make it an attractive candidate for further development. Studies have shown that it has good solubility in both aqueous and organic solvents, which is beneficial for formulation into various drug delivery systems. Additionally, preliminary toxicity studies suggest that it is well-tolerated at moderate doses, indicating potential for safe use in humans.

The development of this compound also highlights the importance of computational chemistry in modern drug discovery. Molecular modeling techniques have been used to predict how this compound interacts with biological targets at the atomic level. These predictions have guided synthetic efforts and helped optimize the molecule's properties for better efficacy and reduced toxicity.

As research continues, it is likely that new applications for 4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)-3-methylbutanoic acid will be discovered. Its unique structure and promising biological activities make it a valuable tool for researchers investigating novel therapeutic strategies. The ongoing studies into its mechanisms of action and pharmacological effects will provide further insights into its potential as a next-generation pharmaceutical agent.

In conclusion, 4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)-3-methylbutanoic acid (CAS No. 2171819-82-0) is a fascinating compound with significant potential in pharmaceutical research. Its complex structure and diverse range of biological activities make it a promising candidate for further development into new treatments for various diseases. As research progresses, this molecule is likely to play an important role in advancing our understanding of drug design and development.